![molecular formula C9H9NOS B3379583 1-methyl-5-sulfanyl-2,3-dihydro-1H-indol-2-one CAS No. 166883-22-3](/img/structure/B3379583.png)
1-methyl-5-sulfanyl-2,3-dihydro-1H-indol-2-one
Overview
Description
Synthesis Analysis
The synthesis of related compounds, such as (2,3-dihydro-1H-indol-5-ylmethyl)amine, has been reported . This compound was synthesized from 2-((1-acetylindolin-5-yl)methyl)isoindoline-1,3-dione by simultaneous deprotection of phthalimide and acetyl groups . The resulting compound is a convenient intermediate for various disubstituted 1-(indolin-5-yl)methanamines .Scientific Research Applications
Role in Synthesis of Indole Derivatives
Indole derivatives, such as 1-methyl-5-sulfanyl-2,3-dihydro-1H-indol-2-one, play a significant role in the synthesis of various alkaloids . They are important types of molecules and natural products and play a main role in cell biology .
Biologically Active Compounds
Indole derivatives have been used as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body . They show various biologically vital properties .
Pharmaceuticals
Nitrogen-containing heterocycles, like 1-methyl-5-sulfanyl-2,3-dihydro-1H-indol-2-one, are predominantly used as pharmaceuticals . They mimic various endogenous metabolites and natural products, highlighting their pivotal role in current drug design .
Corrosion Inhibitors
These compounds are also used as corrosion inhibitors . Their structural and functional diversity optimizes the compound for this specific application .
Polymers and Agrochemicals
Nitrogen heterocycles are utilized in the synthesis of polymers and agrochemicals . Their catalytic behavior has rendered these compounds notable precursors in synthesizing various important organic compounds .
Anticancer Activity
Molecules bearing the 1,2,4-triazole moiety, like 5-mercapto-1-methylindolin-2-one, are known to possess anticancer activity . They have been designed with antiproliferative activity targeting the PI3K/AKT pathway .
properties
IUPAC Name |
1-methyl-5-sulfanyl-3H-indol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NOS/c1-10-8-3-2-7(12)4-6(8)5-9(10)11/h2-4,12H,5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXBXRVCKKDCFGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CC2=C1C=CC(=C2)S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90625584 | |
Record name | 1-Methyl-5-sulfanyl-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90625584 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-5-sulfanyl-2,3-dihydro-1H-indol-2-one | |
CAS RN |
166883-22-3 | |
Record name | 1-Methyl-5-sulfanyl-1,3-dihydro-2H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90625584 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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